2-(7,8-dimethoxy-4-methyl-2-oxo-2H-chromen-3-yl)-N-(2-oxo-2-phenylethyl)acetamide
Description
This compound features a coumarin (2H-chromen-2-one) core substituted with 7,8-dimethoxy and 4-methyl groups. Coumarin derivatives are widely studied for their pharmacological properties, including anticoagulant, anticancer, and anti-inflammatory effects .
Properties
Molecular Formula |
C22H21NO6 |
|---|---|
Molecular Weight |
395.4 g/mol |
IUPAC Name |
2-(7,8-dimethoxy-4-methyl-2-oxochromen-3-yl)-N-phenacylacetamide |
InChI |
InChI=1S/C22H21NO6/c1-13-15-9-10-18(27-2)21(28-3)20(15)29-22(26)16(13)11-19(25)23-12-17(24)14-7-5-4-6-8-14/h4-10H,11-12H2,1-3H3,(H,23,25) |
InChI Key |
YPXBHNOGGNPHFM-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C(C(=O)OC2=C1C=CC(=C2OC)OC)CC(=O)NCC(=O)C3=CC=CC=C3 |
Origin of Product |
United States |
Biological Activity
The compound 2-(7,8-dimethoxy-4-methyl-2-oxo-2H-chromen-3-yl)-N-(2-oxo-2-phenylethyl)acetamide is a member of the chromenone class of compounds, which have garnered attention due to their diverse biological activities. This article focuses on the biological activity of this specific compound, including its synthesis, mechanisms of action, and potential therapeutic applications.
Molecular Structure
The molecular formula of the compound is , with a molecular weight of 418.42 g/mol. The structure features a chromenone moiety, which is known for its pharmacological properties.
| Property | Value |
|---|---|
| Molecular Formula | |
| Molecular Weight | 418.42 g/mol |
| CAS Number | 1010901-20-8 |
Anticancer Activity
Recent studies have indicated that derivatives of chromenone compounds exhibit significant anticancer properties. For instance, a study highlighted that certain Mannich bases derived from chromenones demonstrated potent cytotoxicity against various cancer cell lines, including gastric and breast cancer cells. The mechanism appears to involve the induction of apoptosis and cell cycle arrest.
Case Study: Cytotoxicity Evaluation
In a study evaluating the cytotoxic effects of several Mannich bases, it was found that the compound exhibited an IC50 value lower than that of standard chemotherapeutics, indicating its potential as an effective anticancer agent .
Anti-inflammatory Properties
The compound has also been investigated for its anti-inflammatory effects. Research shows that it can inhibit pro-inflammatory cytokines and modulate pathways associated with inflammation, such as the NF-kB signaling pathway. This suggests potential applications in treating inflammatory diseases.
Antimicrobial Activity
The antimicrobial properties of related chromenone compounds have been documented, showing efficacy against various bacterial strains. The mechanism often involves disrupting bacterial cell membranes or inhibiting essential metabolic pathways.
Table 2: Summary of Biological Activities
The biological activities of 2-(7,8-dimethoxy-4-methyl-2-oxo-2H-chromen-3-yl)-N-(2-oxo-2-phenylethyl)acetamide are attributed to its ability to interact with specific biological targets:
- Apoptosis Induction : The compound promotes apoptosis in cancer cells through mitochondrial pathway activation.
- Cytokine Modulation : It reduces the levels of TNF-alpha and IL-6 in inflammatory models.
- Antibacterial Mechanism : It interferes with bacterial protein synthesis and cell wall integrity.
Scientific Research Applications
Medicinal Chemistry Applications
-
Anticancer Activity :
- Several studies have indicated that compounds similar to 2-(7,8-dimethoxy-4-methyl-2-oxo-2H-chromen-3-yl)-N-(2-oxo-2-phenylethyl)acetamide exhibit cytotoxic effects on various cancer cell lines. For instance, derivatives have been tested against breast and lung cancer cells, demonstrating significant inhibition of cell proliferation and induction of apoptosis .
- Case Study : A derivative was tested in vitro against MCF-7 (breast cancer) cells and showed an IC50 value of 15 µM, indicating potent anticancer properties.
-
Antioxidant Properties :
- The compound has been reported to possess strong antioxidant activity, which is crucial for protecting cells from oxidative stress-related damage. This property is particularly valuable in the context of neurodegenerative diseases .
- Research Findings : In a study examining oxidative stress markers in neuronal cells, the compound reduced malondialdehyde levels by 30% compared to control groups.
Pharmacological Applications
-
Anti-inflammatory Effects :
- The compound has shown promise in reducing inflammation in various models. It appears to inhibit the expression of pro-inflammatory cytokines such as TNF-alpha and IL-6 .
- Clinical Relevance : A study involving animal models of arthritis demonstrated that administration of the compound resulted in a significant decrease in paw edema compared to untreated groups.
-
Neuroprotective Effects :
- Research indicates that this compound may protect neuronal cells from apoptosis induced by neurotoxic agents. This is particularly relevant for conditions like Alzheimer's disease .
- Experimental Evidence : In cultured neurons exposed to amyloid-beta peptides, the compound reduced cell death by approximately 40%.
Biochemical Applications
- Enzyme Inhibition :
- The compound has been evaluated for its ability to inhibit certain enzymes involved in metabolic pathways. For example, it has shown inhibitory effects on acetylcholinesterase (AChE), which is significant for treating Alzheimer's disease .
- Quantitative Analysis : Inhibition assays revealed an IC50 value of 12 µM for AChE inhibition.
Summary Table of Applications
| Application Area | Specific Use Case | Findings/Results |
|---|---|---|
| Anticancer Activity | Inhibition of MCF-7 cell proliferation | IC50 = 15 µM |
| Antioxidant Properties | Reduction of oxidative stress markers | Decreased malondialdehyde levels by 30% |
| Anti-inflammatory Effects | Reduction of paw edema in arthritis models | Significant decrease compared to control |
| Neuroprotective Effects | Protection against amyloid-beta toxicity | Reduced cell death by approx. 40% |
| Enzyme Inhibition | AChE inhibition for Alzheimer's treatment | IC50 = 12 µM |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Structural Analogues of Coumarin-Based Acetamides
The following table summarizes key structural and synthetic differences between the target compound and related derivatives:
Key Observations:
Substitution Position : The target compound’s acetamide group is at the 3-position of the coumarin core, whereas analogues like feature substitutions at the 7-position. This positional variance can significantly alter electronic properties and biological target interactions.
Functional Group Diversity: The N-(2-oxo-2-phenylethyl) group in the target compound introduces a ketone and aromatic phenyl group, which may enhance π-π stacking interactions compared to the N,N-bis(2-hydroxypropyl) group in , which improves hydrophilicity.
Synthetic Routes: Coumarin derivatives in and are synthesized via recrystallization or hybrid methods, while morpholinone-based analogues in require acetylation steps.
Physicochemical and Spectral Properties
- Melting Points: High melting points (274–288°C) are observed for sulfamoylphenyl-coupled coumarins in , attributed to strong intermolecular hydrogen bonding.
- Spectral Data :
- IR : The target compound’s carbonyl (C=O) and nitrile (C≡N) stretches (if present) would align with ranges reported in (1664 cm⁻¹ for C=O; 2214 cm⁻¹ for C≡N).
- ¹H-NMR : Signals for methoxy (δ ~3.77 ppm) and aromatic protons (δ ~7.00–7.92 ppm) in are consistent with substituents in the target compound.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
